2-(2,5-Dimethoxyphenyl)benzoxazole

• IUPAC Name: 2-(2,5-dimethoxyphenyl)-1,3-benzoxazole
• InChI: InChI=1S/C15H13NO3/c1-17-10-7-8-13(18-2)11(9-10)15-16-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
• InChI Key: GNXLZSFFSBNDQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC3=CC=CC=C3O2
• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• CAS No.: 412004-37-6

Description

Synthesis Analysis

Several synthetic strategies have been explored for the preparation of benzoxazole derivatives, including DMBO. One notable approach involves using 2-aminophenol as a precursor. Researchers have developed various methodologies to synthesize DMBO derivatives, considering different reaction conditions, catalysts, and substrates. These synthetic pathways have implications in drug discovery due to the potential biological activities associated with benzoxazoles.

Scientific Research Applications

Anticancer Applications

One of the primary scientific applications of 2-(2,5-Dimethoxyphenyl)benzoxazole derivatives is in the field of cancer research. For instance, a study by Karaaslan et al. (2019) synthesized and evaluated the anticancer activities of 2-(3,4-dimethoxyphenyl)benzazoles. The compounds demonstrated significant cytotoxicity against human tumor cell lines, with specific analogs showing potent activity against A549, MCF-7, and HeLa cells (Karaaslan et al., 2019). Similarly, Mortimer et al. (2006) synthesized 2-phenylbenzothiazoles, including 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole, revealing potent antiproliferative activity in cancer cell lines (Mortimer et al., 2006).

Antimicrobial Activity

This compound derivatives have also shown promise in antimicrobial research. Tekiner-Gulbas et al. (2004) synthesized new benzoxazole derivatives that exhibited broad-spectrum activity against various microorganisms, including bacteria and Candida spp., with some compounds demonstrating activities comparable to standard drugs (Tekiner-Gulbas et al., 2004).

Synthesis and Characterization in Material Science

In material science, benzoxazole derivatives, including those with a 2-(2,5-dimethoxyphenyl) structure, are explored for their potential in engineering plastics, optical brighteners, and metal sensors. Nayak and Niranjan (2017) highlighted the wide range of applications of benzoxazoles in pharmaceutical research, including anticancer and antitumor activities, and their abundance in functional materials (Nayak & Niranjan, 2017).

Fluorescent Probes and Sensing Applications

The derivatives of this compound have been applied in the development of fluorescent probes for sensing purposes. Tanaka et al. (2001) reported on the use of benzoxazole derivatives for sensing magnesium and zinc cations, highlighting their sensitivity to pH changes and selectivity in metal cation sensing (Tanaka et al., 2001).